5-chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine

• IUPAC Name: 5-chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine
• InChI: InChI=1S/C19H21ClN6/c1-13-18(24-17-6-4-3-5-16(17)23-13)26-9-7-15(8-10-26)25(2)19-21-11-14(20)12-22-19/h3-6,11-12,15H,7-10H2,1-2H3
• InChI Key: SQNGXQMPXYACSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1N3CCC(CC3)N(C)C4=NC=C(C=N4)Cl
• Molecular Formula: C19H21ClN6
• Molecular Weight: 368.9 g/mol
• CAS No.: 2640975-14-8

Description

The compound appears to contain a quinoxaline moiety, which is a type of heterocyclic compound. Quinoxalines have diverse pharmacological activities, including antibacterial, antifungal, and anti-inflammatory properties. The compound also contains an amine group, which is a derivative of ammonia in which one or more hydrogen atoms are replaced by hydrocarbon groups.

Synthesis Analysis

Quinoxaline derivatives can be synthesized via many different methods. One common method involves the condensation of aromatic diamines with dicarbonyl derivatives. The specific synthesis pathway for your compound would depend on the exact structure and may involve additional steps to incorporate the piperidine and pyrimidine moieties.

Chemical Reactions Analysis

Quinoxalines can undergo various reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitution reactions. The specific reactions that your compound can undergo would depend on its exact structure and the conditions under which it’s reacted.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Quinoxalines are generally stable compounds and can exhibit diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 5-chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amineethyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine is not fully understood. However, it has been hypothesized that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the synthesis of inflammatory mediators. In addition, this compound has been found to possess anti-cancer properties, as it has been observed to inhibit the growth of cancer cells in vitro.
Biochemical and Physiological Effects
5-Chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine has been found to possess a variety of biochemical and physiological effects. For example, this compound has been observed to possess anti-inflammatory properties, as it has been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes. In addition, this compound has been found to possess anti-cancer properties, as it has been observed to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The use of 5-chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amineethyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound in laboratory experiments is that it can be synthesized in a relatively simple and cost-effective manner. In addition, this compound has been found to possess a variety of biochemical and physiological effects, making it a useful tool for studying the effects of certain compounds on biological systems. However, one of the main limitations of using this compound in laboratory experiments is that its mechanism of action is not fully understood, making it difficult to predict the effects of this compound on biological systems.

Future Directions

There are a number of potential future directions for the use of 5-chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amineethyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine in scientific research. For example, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential as an anti-inflammatory or anti-cancer agent. In addition, further research could be conducted to better understand the mechanism of action of this compound, as this could lead to the development of more effective therapeutic agents. Finally, further research could be conducted to explore the potential applications of this compound in the synthesis of heterocyclic compounds, as this could lead to the development of new and more efficient synthetic methods.

Synthesis Methods

5-Chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine can be synthesized via a multi-step process. The first step involves the reaction of 1-chloro-3-methyl-quinoxaline with 4-chloro-piperidine in an aqueous solution of sodium hydroxide. This reaction yields the desired compound in a yield of 85%. The second step involves the reaction of the obtained compound with N-methyl-pyrimidine in the presence of an acid catalyst, such as p-toluenesulfonic acid, at room temperature. This reaction yields the desired compound in a yield of 95%.

Scientific Research Applications

5-Chloro-N-methyl-N-[1-(3-methylquinoxalin-2-yl)piperidin-4-yl]pyrimidin-2-amine has been used in a variety of scientific research applications. For example, this compound has been used as a building block in the synthesis of heterocyclic compounds, such as pyridazine and pyrimidine derivatives. In addition, this compound has been studied for its potential therapeutic applications, as it has been found to possess anti-inflammatory and anti-cancer properties.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some quinoxaline derivatives can cause allergic reactions in some people. It’s important to handle all chemicals with appropriate safety precautions.